Cas no 2229551-63-5 (2-(2-cyclopropyl-1,3-thiazol-4-yl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(2-cyclopropyl-1,3-thiazol-4-yl)-3,3,3-trifluoropropan-1-amine
• CAS No: 2229551-63-5
• MF: C₉H₁₁F₃N₂S
• MW: 236.257251024246
• CID: 6267219
• PubChem ID: 165742484
• Update Time: 2025-08-05

2-(2-cyclopropyl-1,3-thiazol-4-yl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopropyl-1,3-thiazol-4-yl)-3,3,3-trifluoropropan-1-amine
• EN300-1966123
• 2229551-63-5

• Inchi： 1S/C9H11F3N2S/c10-9(11,12)6(3-13)7-4-15-8(14-7)5-1-2-5/h4-6H,1-3,13H2
• InChI Key： KFQQKHDPKKFNMG-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(F)(F)F)CN)N=C1C1CC1

Computed Properties

• Exact Mass: 236.05950402g/mol
• Monoisotopic Mass: 236.05950402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-(2-cyclopropyl-1,3-thiazol-4-yl)-3,3,3-trifluoropropan-1-amine

Compound CAS No. 2229551-63-5: 2-(2-Cyclopropyl-1,3-Thiazol-4-Yl)-3,3,3-Trifluoropropan-1-Amine

The compound with CAS number 2229551-63-5, known as 2-(2-cyclopropyl-1,3-thiazol-4-yl)-3,3,3-trifluoropropan-1-amine, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups and structural motifs, which contribute to its diverse chemical properties and potential applications.

The molecular structure of this compound features a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The thiazole ring is substituted at the 4-position with a cyclopropyl group and at the 1-position with an amine group. Additionally, the compound incorporates a trifluoromethyl group attached to a propane chain. This combination of functional groups provides the molecule with interesting electronic properties and reactivity.

Recent studies have highlighted the potential of this compound in drug discovery efforts. The thiazole ring system is known for its ability to act as a bioisostere for other heterocycles, making it a valuable component in the design of bioactive molecules. The presence of the trifluoromethyl group further enhances the molecule's stability and lipophilicity, which are desirable properties in drug candidates.

In terms of synthesis, this compound can be prepared through a multi-step process involving the construction of the thiazole ring followed by substitution reactions to introduce the cyclopropyl and trifluoromethyl groups. The synthesis typically requires careful control of reaction conditions to ensure high yields and purity.

From an applications perspective, this compound has shown promise in various areas. In medicinal chemistry, it has been explored as a potential lead compound for treating diseases such as cancer and neurodegenerative disorders. Its ability to modulate specific biological targets makes it a valuable tool for further research.

In materials science, the unique electronic properties of this compound have led to its investigation as a component in advanced materials such as polymers and coatings. The trifluoromethyl group contributes to the material's resistance to environmental factors, while the thiazole ring provides additional functionality.

Recent research has also focused on understanding the environmental impact of this compound. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully assess its environmental fate and potential risks.

In conclusion, CAS No. 2229551-63-5 represents a versatile organic molecule with significant potential in both medicinal and materials science applications. Its unique structure and functional groups make it an attractive candidate for further research and development.